Cas no 352023-37-1 (2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid)
2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid
- AKOS000130169
- Oprea1_663217
- AKOS016194953
- AB00079134-01
- 2-(1-AZEPANYLCARBONYL)-1-CYCLOHEXANECARBOXYLIC ACID
- CS-0358801
- ALBB-035941
- cyclohexanecarboxylic acid, 2-[(hexahydro-1H-azepin-1-yl)carbonyl]-
- HMS1692C03
- 2-(azepane-1-carbonyl)cyclohexane-1-carboxylic acid
- Cambridge id 5283710
- 352023-37-1
- 2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid
-
- Inchi: 1S/C14H23NO3/c16-13(15-9-5-1-2-6-10-15)11-7-3-4-8-12(11)14(17)18/h11-12H,1-10H2,(H,17,18)
- InChI Key: KYLPETYBULKPEF-UHFFFAOYSA-N
- SMILES: O=C(C1CCCCC1C(=O)O)N1CCCCCC1
Computed Properties
- Exact Mass: 253.16779360g/mol
- Monoisotopic Mass: 253.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.6Ų
2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023918-500mg |
2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid |
352023-37-1 | 500mg |
3233CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023918-1g |
2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid |
352023-37-1 | 1g |
4973CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023918-1g |
2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid |
352023-37-1 | 1g |
4973.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023918-500mg |
2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid |
352023-37-1 | 500mg |
3233.0CNY | 2021-07-13 | ||
| TRC | A809805-5mg |
2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid |
352023-37-1 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A809805-10mg |
2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid |
352023-37-1 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A809805-50mg |
2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid |
352023-37-1 | 50mg |
$ 115.00 | 2022-06-07 | ||
| A2B Chem LLC | AY10725-500mg |
2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid |
352023-37-1 | 500mg |
$285.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429471-250mg |
2-(Azepane-1-carbonyl)cyclohexane-1-carboxylic acid |
352023-37-1 | 98% | 250mg |
¥1452.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429471-1g |
2-(Azepane-1-carbonyl)cyclohexane-1-carboxylic acid |
352023-37-1 | 98% | 1g |
¥4536.00 | 2024-05-17 |
2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid
Introduction to 2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid (CAS No. 352023-37-1)
2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 352023-37-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both azepane and carbonyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of these groups facilitates its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
The azepanylcarbonyl moiety in the molecular structure of this compound plays a crucial role in its reactivity and functionality. The azepane ring, a seven-membered heterocyclic ring containing two nitrogen atoms, is known for its stability and ability to interact with biological targets in a manner that can modulate physiological processes. The presence of the carbonyl group further enhances the compound's potential as an intermediate in synthetic pathways, allowing for further derivatization and functionalization to achieve desired pharmacological effects.
In recent years, there has been growing interest in the development of compounds that incorporate azepane derivatives due to their demonstrated efficacy in various therapeutic applications. Research has shown that molecules containing azepane rings exhibit properties such as improved solubility, better bioavailability, and enhanced binding affinity to biological receptors. These characteristics make them valuable candidates for drug discovery and development.
2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid has been studied for its potential applications in the synthesis of bioactive molecules. Its structural features make it a versatile intermediate that can be modified to produce a wide range of derivatives with tailored properties. For instance, the carbonyl group can undergo condensation reactions with various nucleophiles, leading to the formation of amides, esters, or other functionalized compounds. These derivatives can then be further investigated for their biological activity against specific targets.
The cyclohexane ring in this compound contributes to its overall stability and flexibility, allowing it to adopt multiple conformations that may enhance interactions with biological macromolecules. This structural feature is particularly important in drug design, where optimal binding affinity and selectivity are critical for therapeutic efficacy. The combination of the azepane and cyclohexane moieties provides a scaffold that can be fine-tuned through chemical modifications to improve pharmacokinetic and pharmacodynamic properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid with greater accuracy. These tools allow for the virtual screening of potential derivatives and the identification of lead compounds with high binding affinity to biological targets. By leveraging these computational methods, scientists can accelerate the drug discovery process and identify promising candidates for further experimental validation.
The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting enzymes involved in critical biological pathways. 2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid serves as a valuable starting point for synthesizing such inhibitors due to its structural features that can be optimized for specific enzyme interactions. For example, modifications to the azepane ring or the cyclohexyl moiety can enhance binding affinity while minimizing off-target effects.
In addition to its role as an intermediate in drug synthesis, this compound has potential applications in materials science and industrial chemistry. Its unique structural properties make it suitable for use in polymer synthesis or as a precursor for specialty chemicals. The ability to modify its functional groups allows for the creation of tailored materials with specific properties, such as enhanced durability or biodegradability.
The synthesis of 2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. The purity of the final product is crucial for subsequent applications, particularly in pharmaceutical research where impurities can affect experimental outcomes.
As research continues to uncover new applications for azepane derivatives, 2-(1-Azepanylcarbonyl)cyclohexanecarboxylic acid is expected to play an increasingly important role in drug development and industrial chemistry. Its versatility as a synthetic intermediate and its potential biological activity make it a promising candidate for future investigations. By leveraging advances in synthetic chemistry and computational biology, scientists can further explore its applications and contribute to the discovery of novel therapeutic agents.
352023-37-1 (2-(1-Azepanylcarbonyl)cyclohexanecarboxylicacid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)